Cas no 52493-37-5 (2-CYANO-N-HEXYLACETAMIDE)

• Product Name: 2-CYANO-N-HEXYLACETAMIDE
• CAS No: 52493-37-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD01349558
• CID: 843646
• PubChem ID: 4379529
• Update Time: 2025-06-15

2-CYANO-N-HEXYLACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-N-HEXYLACETAMIDE
• 2-Cyano-N-(hexyl)-acetamide
• Cyano-N-hexylacetamid
• N-hexyl-2-cyanoacetamide
• N-n-Hexylcyanoacetamid
• Z169918902
• J-509226
• CS-0215384
• DTXSID70402618
• MFCD01349558
• DCCCNVZBXUDMLF-UHFFFAOYSA-N
• ALBB-005846
• AB01322945-02
• NCGC00329027-01
• EN300-24250
• F2199-0324
• G41203
• AKOS000321501
• 52493-37-5
• SCHEMBL1962363
• LS-02158
• STK503564
• N-(n-hexyl) cyanoacetamide

• MDL： MFCD01349558
• Inchi： 1S/C9H16N2O/c1-2-3-4-5-8-11-9(12)6-7-10/h2-6,8H2,1H3,(H,11,12)
• InChI Key： DCCCNVZBXUDMLF-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NCCCCCC

Computed Properties

• Exact Mass: 168.12600
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89000
• LogP: 1.98748

2-CYANO-N-HEXYLACETAMIDE Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-CYANO-N-HEXYLACETAMIDE

Recent Advances in the Study of 2-Cyano-N-Hexylacetamide (CAS: 52493-37-5) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Cyano-N-hexylacetamide (CAS: 52493-37-5) is a chemical compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its cyano and hexyl functional groups, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex chemical entities. Recent studies have explored its synthesis, mechanistic pathways, and biological activities, providing valuable insights into its utility in medicinal chemistry.

One of the key areas of interest is the role of 2-cyano-N-hexylacetamide in the inhibition of specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain serine hydrolases, which are implicated in a range of pathological conditions, including inflammatory diseases and cancer. The study utilized a combination of computational docking and in vitro assays to elucidate the binding interactions and kinetic parameters of the inhibitor, revealing a high affinity for the target enzymes.

In addition to its enzyme inhibitory properties, 2-cyano-N-hexylacetamide has been investigated as a precursor in the synthesis of novel heterocyclic compounds. A recent publication in Organic Letters highlighted its use in a multi-step reaction sequence to produce pyridine and pyrimidine derivatives, which are core structures in many FDA-approved drugs. The study emphasized the compound's versatility and efficiency in facilitating these transformations under mild reaction conditions, making it an attractive candidate for scalable pharmaceutical production.

Another noteworthy application of 2-cyano-N-hexylacetamide is its potential as a bioactive scaffold in drug discovery. Researchers have leveraged its structural features to design and synthesize analogs with enhanced pharmacokinetic properties. For instance, a 2024 study in Bioorganic & Medicinal Chemistry reported the development of a series of 2-cyano-N-hexylacetamide derivatives with improved solubility and metabolic stability, which exhibited significant activity against a panel of cancer cell lines. These findings underscore the compound's utility as a starting point for the development of new therapeutic agents.

Despite these advancements, challenges remain in the optimization and clinical translation of 2-cyano-N-hexylacetamide-based compounds. Issues such as off-target effects, bioavailability, and synthetic scalability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the potential of this promising molecule.

In conclusion, 2-cyano-N-hexylacetamide (CAS: 52493-37-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to drug synthesis, highlight its significance in the field. Continued exploration of its properties and derivatives is likely to yield further breakthroughs, contributing to the development of novel therapeutics and advancing our understanding of chemical-biological interactions.